Cas no 69300-17-0 (Octanenitrile,7-methoxy-3,7-dimethyl-)

• Product Name: Octanenitrile,7-methoxy-3,7-dimethyl-
• CAS No: 69300-17-0
• MF: C₁₁H₂₁NO
• MW: 183.290543317795
• CID: 518549
• PubChem ID: 112150
• Update Time: 2025-04-19

Octanenitrile,7-methoxy-3,7-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Octanenitrile,7-methoxy-3,7-dimethyl-
• 7-methoxy-3,7-dimethyloctanenitrile
• SCHEMBL11296883
• Octanenitrile, 7-methoxy-3,7-dimethyl-
• 69300-17-0
• EINECS 273-961-9
• 3,7-Dimethyl-7-methoxyoctanonitrile
• DTXSID80887659
• NS00061846

• Inchi： 1S/C11H21NO/c1-10(7-9-12)6-5-8-11(2,3)13-4/h10H,5-8H2,1-4H3
• InChI Key： IUVOEDXVVOJVDB-UHFFFAOYSA-N
• SMILES： O(C)C(C)(C)CCCC(C)CC#N

Computed Properties

• Exact Mass: 183.162
• Monoisotopic Mass: 183.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 33Ų

Experimental Properties

• Density: 0.871
• Boiling Point: 267.7°C at 760 mmHg
• Flash Point: 112.1°C
• Refractive Index: 1.432